Cas no 39925-11-6 (Ribavirin Impurity 33)

Ribavirin Impurity 33 structure
Ribavirin Impurity 33 structure
Product Name:Ribavirin Impurity 33
CAS No:39925-11-6
MF:C15H19N3O9
MW:385.326064348221
CID:4558338
Update Time:2023-11-23

Ribavirin Impurity 33 Chemical and Physical Properties

Names and Identifiers

    • Ribavirin Impurity 7
    • (2R,3R,4R,5R)-2-(acetoxymethyl)-5-(5-(methoxycarbonyl)-1H-1,2,4-triazol-1-yl)tetrahydrofuran-3,4-diyl diacetate
    • Methyl 1-(2,3,5-tri-O-acetyl-β-D-ribofuranosyl)-1H-1,2,4-triazole-5-carboxylate (ACI)
    • Ribavirin Impurity 33
    • Inchi: 1S/C15H19N3O9/c1-7(19)24-5-10-11(25-8(2)20)12(26-9(3)21)14(27-10)18-13(15(22)23-4)16-6-17-18/h6,10-12,14H,5H2,1-4H3/t10-,11-,12-,14-/m1/s1
    • InChI Key: HEOMJLCCXYSIGI-HKUMRIAESA-N
    • SMILES: O([C@@H]1[C@H](OC(=O)C)[C@@H](COC(=O)C)O[C@H]1N1N=CN=C1C(=O)OC)C(=O)C

Ribavirin Impurity 33 Security Information

Ribavirin Impurity 33 Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Synthesis of nucleosides
Vorbrueggen, Helmut; Ruh-Pohlenz, Carmen, Organic Reactions (Hoboken, 2000, 55,

Production Method 2

Reaction Conditions
1.1 Reagents: Tin tetrachloride ,  N,O-Bis(trimethylsilyl)acetamide Solvents: 1,2-Dichloroethane ;  18 h, 60 °C
Reference
Molecular Recognition at the Active Site of Catechol-O-methyltransferase (COMT): Adenine Replacements in Bisubstrate Inhibitors
Ellermann, Manuel; Paulini, Ralph; Jakob-Roetne, Roland; Lerner, Christian; Borroni, Edilio; et al, Chemistry - A European Journal, 2011, 17(23), 6369-6381

Ribavirin Impurity 33 Raw materials

Ribavirin Impurity 33 Preparation Products

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